2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol

• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 2-methyl-2-(naphthalen-1-ylmethylamino)propan-1-ol
• InChI: InChI=1S/C15H19NO/c1-15(2,11-17)16-10-13-8-5-7-12-6-3-4-9-14(12)13/h3-9,16-17H,10-11H2,1-2H3
• InChI Key: NGRIFPBDNFPRQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC1=CC=CC2=CC=CC=C21

Description

2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol is an organic compound with the molecular formula C15H19NO and a molecular weight of 229.317 g/mol . This compound is characterized by the presence of a naphthalene ring, which is a polycyclic aromatic hydrocarbon, attached to an amino alcohol structure. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol typically involves multi-step organic reactions. One common method includes the reaction of 1-(naphthalen-1-ylmethyl)amine with acetone in the presence of a reducing agent. The reaction conditions often require a controlled temperature and pH to ensure the desired product is obtained with high yield. Industrial production methods may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of secondary amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles such as halides or alkoxides.

Scientific Research Applications

2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol is utilized in various scientific research fields:

Chemistry: It serves as a building block in organic synthesis, aiding in the development of more complex molecules.

Biology: This compound is used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: It is employed in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity . The compound may also modulate signaling pathways by interacting with receptors and altering intracellular signaling cascades.

Comparison with Similar Compounds

2-Methyl-2-[(naphthalen-1-ylmethyl)amino]propan-1-ol can be compared with similar compounds such as:

2-Methyl-2-[(naphthalen-2-ylmethyl)amino]propan-1-ol: This compound has a similar structure but with the naphthalene ring attached at a different position, leading to variations in its chemical properties and reactivity.

1-Propanol, 2-amino-2-methyl-: This compound lacks the naphthalene ring, resulting in different physical and chemical characteristics.